![molecular formula C21H30N2O3 B5676923 9-(2-methoxypropanoyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5676923.png)
9-(2-methoxypropanoyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one
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Overview
Description
Synthesis Analysis
The synthesis of diazaspiro[5.5]undecane derivatives involves various strategies including the reaction of 1,3-diaryl-2-propen-1-ones with barbituric acid and 2-thiobarbituric acid under refluxing conditions without a catalyst, which has been a method to produce related compounds with structural similarities (Ahmed et al., 2012). Another method described involves a Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor, demonstrating the versatility in the synthesis of 1- and 5-substituted diazaspiro[5.5]undecanes (Yang et al., 2008).
Molecular Structure Analysis
The molecular structure of diazaspiro[5.5]undecane derivatives, including the compound of interest, typically involves a spirocyclic framework that integrates a diaza (nitrogen-containing) ring system. This structural motif contributes to the compound's chemical and biological properties. The structure is confirmed using various analytical techniques such as ultraviolet, infrared, 1H and 13C NMR, mass, and elemental analysis, offering insights into the compound's molecular geometry and electronic configuration (Ahmed et al., 2012).
Chemical Reactions and Properties
Diazaspiro[5.5]undecane derivatives undergo several chemical reactions, reflecting their reactivity and chemical properties. These reactions include spirocyclization of pyridine substrates, demonstrating their ability to form spirocyclic structures efficiently. This property is crucial for the synthesis of complex molecular architectures found in many biologically active compounds (Parameswarappa & Pigge, 2011).
properties
IUPAC Name |
9-(2-methoxypropanoyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2O3/c1-17(26-2)20(25)22-14-11-21(12-15-22)10-8-19(24)23(16-21)13-9-18-6-4-3-5-7-18/h3-7,17H,8-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXNWKRUUEKNFHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CC1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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